1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene

• IUPAC Name: 1-bromo-4-[2-(4-ethoxyphenyl)ethynyl]benzene
• InChI: InChI=1S/C16H13BrO/c1-2-18-16-11-7-14(8-12-16)4-3-13-5-9-15(17)10-6-13/h5-12H,2H2,1H3
• InChI Key: MBFFJNKAKNAVHG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C#CC2=CC=C(C=C2)Br
• Molecular Formula: C16H13BrO
• Molecular Weight: 301.18 g/mol

Description

1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene is an organic compound with the molecular formula C16H13BrO It is a derivative of benzene, featuring a bromine atom and an ethynyl group substituted with a 4-ethoxyphenyl group

Preparation Methods

The synthesis of 1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene typically involves electrophilic aromatic substitution reactions. One common method includes the bromination of 4-((4-ethoxyphenyl)ethynyl)benzene using bromine or a bromine-containing reagent under controlled conditions . Industrial production methods may involve the use of thionyl chloride, phosphorus trichloride, or other chlorinating agents to facilitate the reaction .

Chemical Reactions Analysis

1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes under specific conditions.

Reduction: Reduction reactions may yield different products depending on the reagents and conditions used.

Substitution: Electrophilic aromatic substitution is a common reaction for this compound, where the bromine atom can be replaced by other substituents.

Common reagents used in these reactions include bromine, thionyl chloride, and various oxidizing or reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying interactions with biological molecules.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene involves its interaction with molecular targets through electrophilic aromatic substitution. The compound forms a sigma-bond with the benzene ring, generating a positively charged benzenonium intermediate . This intermediate can then undergo further reactions, leading to the formation of various products.

Comparison with Similar Compounds

1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene can be compared with other similar compounds, such as:

1-Bromo-4-ethynylbenzene: Similar structure but lacks the ethoxyphenyl group.

1-Bromo-4-ethoxybenzene: Contains an ethoxy group but lacks the ethynyl group.

1-Bromo-4-ethenylbenzene: Features an ethenyl group instead of an ethynyl group.

The uniqueness of 1-Bromo-4-((4-ethoxyphenyl)ethynyl)benzene lies in its combination of bromine, ethynyl, and ethoxyphenyl groups, which confer distinct chemical properties and reactivity.